Cas no 1806273-25-5 (2,3-Difluoro-6-hydroxybenzyl chloride)

• Product Name: 2,3-Difluoro-6-hydroxybenzyl chloride
• CAS No: 1806273-25-5
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 4980241
• Update Time: 2025-11-06

2,3-Difluoro-6-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-hydroxybenzyl chloride

• Inchi： 1S/C7H5ClF2O/c8-3-4-6(11)2-1-5(9)7(4)10/h1-2,11H,3H2
• InChI Key： RQMBSCJIHWUASL-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Difluoro-6-hydroxybenzyl chloride

Comprehensive Overview of 2,3-Difluoro-6-hydroxybenzyl chloride (CAS No. 1806273-25-5): Properties, Applications, and Industry Insights

2,3-Difluoro-6-hydroxybenzyl chloride (CAS No. 1806273-25-5) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorobenzyl derivative features a unique combination of fluorine substituents and a reactive hydroxyl group, making it a versatile intermediate for synthesizing complex molecules. The presence of both electron-withdrawing fluorine atoms and the hydroxybenzyl chloride moiety allows for selective functionalization, a property highly valued in modern drug discovery programs.

Recent trends in fluorinated compound research highlight the growing demand for 2,3-difluoro derivatives, particularly in the development of bioactive molecules. Search engine data reveals increasing queries about "fluorine in drug design" and "halogenated building blocks," reflecting industry interest in compounds like 1806273-25-5. The compound's meta-substituted difluoro pattern shows promise for modifying pharmacokinetic properties, addressing current challenges in drug solubility and metabolic stability – key concerns in small molecule therapeutics development.

The synthetic utility of 2,3-Difluoro-6-hydroxybenzyl chloride extends beyond pharmaceuticals. Analytical chemistry studies demonstrate its potential as a chromatography standard for detecting similar halogenated phenols in environmental samples. This application aligns with rising searches for "analytical reference materials" and "environmental contaminant analysis." The compound's UV-active aromatic system makes it particularly useful for HPLC method development, meeting the needs of quality control laboratories.

From a chemical perspective, CAS 1806273-25-5 exhibits interesting reactivity patterns. The ortho-fluorine atoms influence the acidity of the phenolic hydroxyl while the benzyl chloride group offers nucleophilic substitution opportunities. Such properties answer frequent search queries about "directed ortho metalation" and "electrophilic aromatic substitution in fluorinated systems." These characteristics make the compound valuable for constructing heterocyclic scaffolds, particularly in catalyzed coupling reactions that dominate current synthetic methodologies.

Material science applications are emerging for this difluorinated benzyl chloride derivative. Its incorporation into polymeric materials can modify thermal stability and solubility parameters, addressing popular searches about "fluorine in material science." The compound's ability to serve as a cross-linking agent in specialty epoxy resins demonstrates its potential in advanced material development, particularly for high-performance coatings with enhanced chemical resistance.

Quality considerations for 2,3-Difluoro-6-hydroxybenzyl chloride focus on its purity specifications, with HPLC analysis typically showing >98% purity for research-grade material. Storage recommendations emphasize protection from moisture due to the hydrolytic sensitivity of the benzyl chloride functionality. These practical aspects respond to common laboratory queries about "handling moisture-sensitive reagents" and "storing halogenated compounds," making such information valuable for end-users.

The commercial availability of CAS 1806273-25-5 through specialty chemical suppliers has increased in recent years, reflecting its growing importance in medicinal chemistry workflows. Procurement data correlates with search trends for "fluorinated building blocks suppliers" and "custom synthesis intermediates." The compound's pricing structure typically reflects the challenges associated with multi-step fluorination processes and the need for controlled reaction conditions during production.

Future research directions for this compound may explore its potential in PET radiopharmaceuticals, given the increasing interest in fluorine-18 labeling techniques. The difluorophenol core could serve as a precursor for tracer molecules, addressing the surge in searches for "molecular imaging probes." Such applications would leverage both the fluorine atoms for isotopic substitution and the reactive chloride for subsequent conjugation chemistry.

Environmental and safety assessments of 2,3-Difluoro-6-hydroxybenzyl chloride follow standard protocols for halogenated aromatic compounds. Proper handling procedures address the compound's lachrymatory properties, responding to laboratory safety queries. Disposal methods typically involve neutralization before waste treatment, aligning with institutional chemical hygiene plans and environmental regulations.

In conclusion, 2,3-Difluoro-6-hydroxybenzyl chloride (CAS No. 1806273-25-5) represents a strategically important fluorinated intermediate with diverse applications across multiple scientific disciplines. Its unique molecular architecture continues to inspire innovative uses in drug discovery, material science, and analytical chemistry, making it a compound of enduring interest to researchers addressing contemporary challenges in molecular design and functional materials development.